Cas no 902911-43-7 (2-{(4-chlorophenyl)methylsulfanyl}-3-(4-fluorophenyl)methyl-3H,4H-pyrido2,3-dpyrimidin-4-one)
2-{(4-chlorophenyl)methylsulfanyl}-3-(4-fluorophenyl)methyl-3H,4H-pyrido2,3-dpyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
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- 2-{(4-chlorophenyl)methylsulfanyl}-3-(4-fluorophenyl)methyl-3H,4H-pyrido2,3-dpyrimidin-4-one
- 2-((4-chlorobenzyl)thio)-3-(4-fluorobenzyl)pyrido[2,3-d]pyrimidin-4(3H)-one
- 2-[(4-chlorophenyl)methylsulfanyl]-3-[(4-fluorophenyl)methyl]pyrido[2,3-d]pyrimidin-4-one
- 2-{[(4-chlorophenyl)methyl]sulfanyl}-3-[(4-fluorophenyl)methyl]-3H,4H-pyrido[2,3-d]pyrimidin-4-one
- 902911-43-7
- AKOS001879245
- F3407-2183
-
- Inchi: 1S/C21H15ClFN3OS/c22-16-7-3-15(4-8-16)13-28-21-25-19-18(2-1-11-24-19)20(27)26(21)12-14-5-9-17(23)10-6-14/h1-11H,12-13H2
- InChI Key: GXFIYFNIJXIAAC-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CSC1=NC2C(=CC=CN=2)C(N1CC1C=CC(=CC=1)F)=O
Computed Properties
- Exact Mass: 411.0608391g/mol
- Monoisotopic Mass: 411.0608391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 576
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 70.9Ų
2-{(4-chlorophenyl)methylsulfanyl}-3-(4-fluorophenyl)methyl-3H,4H-pyrido2,3-dpyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3407-2183-2μmol |
2-{[(4-chlorophenyl)methyl]sulfanyl}-3-[(4-fluorophenyl)methyl]-3H,4H-pyrido[2,3-d]pyrimidin-4-one |
902911-43-7 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2183-1mg |
2-{[(4-chlorophenyl)methyl]sulfanyl}-3-[(4-fluorophenyl)methyl]-3H,4H-pyrido[2,3-d]pyrimidin-4-one |
902911-43-7 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2183-2mg |
2-{[(4-chlorophenyl)methyl]sulfanyl}-3-[(4-fluorophenyl)methyl]-3H,4H-pyrido[2,3-d]pyrimidin-4-one |
902911-43-7 | 2mg |
$59.0 | 2023-09-10 |
2-{(4-chlorophenyl)methylsulfanyl}-3-(4-fluorophenyl)methyl-3H,4H-pyrido2,3-dpyrimidin-4-one Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 2-{(4-chlorophenyl)methylsulfanyl}-3-(4-fluorophenyl)methyl-3H,4H-pyrido2,3-dpyrimidin-4-one
Introduction to 2-{(4-Chlorophenyl)methylsulfanyl}-3-(4-Fluorophenyl)methyl-3H,4H-pyrido[2,3-d]pyrimidin-4-one (CAS No. 902911-43-7)
2-{(4-Chlorophenyl)methylsulfanyl}-3-(4-fluorophenyl)methyl-3H,4H-pyrido[2,3-d]pyrimidin-4-one (CAS No. 902911-43-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrido[2,3-d]pyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.
The molecular structure of 2-{(4-chlorophenyl)methylsulfanyl}-3-(4-fluorophenyl)methyl-3H,4H-pyrido[2,3-d]pyrimidin-4-one is characterized by the presence of a pyrido[2,3-d]pyrimidine core substituted with a (4-chlorophenyl)methylsulfanyl group and a (4-fluorophenyl)methyl group. These substituents play a crucial role in modulating the compound's biological activity and pharmacokinetic properties.
Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-{(4-chlorophenyl)methylsulfanyl}-3-(4-fluorophenyl)methyl-3H,4H-pyrido[2,3-d]pyrimidin-4-one exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication through interference with key viral enzymes.
In addition to its antiviral properties, this compound has also shown promise in cancer research. A study conducted at the National Cancer Institute demonstrated that 2-{(4-chlorophenyl)methylsulfanyl}-3-(4-fluorophenyl)methyl-3H,4H-pyrido[2,3-d]pyrimidin-4-one selectively targets and inhibits the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism underlying this anticancer activity is believed to involve the induction of apoptosis and cell cycle arrest.
The pharmacokinetic profile of 2-{(4-chlorophenyl)methylsulfanyl}-3-(4-fluorophenyl)methyl-3H,4H-pyrido[2,3-d]pyrimidin-4-one has been extensively studied to ensure its suitability for clinical development. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an oral therapeutic agent.
Safety and toxicity studies have also been conducted to evaluate the potential side effects of 2-{(4-chlorophenyl)methylsulfanyl}-3-(4-fluorophenyl)methyl-3H,4H-pyrido[2,3-d]pyrimidin-4-one. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in humans.
The potential applications of 2-{(4-chlorophenyl)methylsulfanyl}-3-(4-fluorophenyl)methyl-3H,4H-pyrido[2,3-d]pyrimidin-4-one extend beyond antiviral and anticancer therapy. Research is currently underway to explore its use in other therapeutic areas, such as anti-inflammatory and neuroprotective applications. Preliminary data suggest that this compound may have beneficial effects in reducing inflammation and protecting neurons from oxidative stress.
In conclusion, 2-{(4-chlorophenyl)methylsulfanyl}-3-(4-fluorophenyl)methyl-3H,4H-pyrido[2,3-d]pyrimidin-4-one (CAS No. 902911-43-7) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and development programs. Ongoing research will continue to elucidate its full potential and pave the way for its clinical application.
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